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Compound of Interest

N-Boc-4-
Compound Name:

carboxymethoxypiperidine

Cat. No.: B060413

Technical Guide: N-Boc-4-
carboxymethoxypiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on N-Boc-4-carboxymethoxypiperidine, a
bifunctional piperidine derivative utilized in advanced organic synthesis and medicinal
chemistry. While detailed experimental protocols and biological pathway information are not
readily available in public literature, this document summarizes its key chemical identifiers.

Core Chemical Data

N-Boc-4-carboxymethoxypiperidine, systematically known as 2-[1-[(2-methylpropan-2-
yl)oxycarbonyl]piperidin-4-ylJoxyacetic acid, is a notable compound in synthetic chemistry.[1] Its
chemical properties are summarized below.
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Identifier Value
CAS Number 161948-70-5[1][2][3][4]
Molecular Weight 259.302 g/mol [1][2][3][4]

Molecular Formula

C12H21NOS5[1][2][3][4]

IUPAC Name

2-[1-[(2-methylpropan-2-
yl)oxycarbonyl]piperidin-4-ylJoxyacetic acid[1]

Synonyms

(1-Boc-4-piperidinyloxy)acetic acid, n-boc-4-
carboxymethoxy-piperidine, 4-carboxymethoxy-
piperidine-1-carboxylic acid tert-butyl ester, 1-
boc-4-piperidinyloxy acetic acid, 2-(1-tert-butoxy
carbonyl piperidin-4-yl oxy) acetic acid, 1-(tert-
butoxycarbonyl)piperidin-4-yloxy)acetic acid, 1-
boc-4-carboxymethoxy-piperidine, 2-(1-tert-
butoxycarbonyl piperidin-4-yloxy)acetic acid, 2-
(1-tert-butoxycarbonyl-4-piperidyl)oxy acetic
acid[1]

MDL Number

MFCD02178987[1][2]

InChl Key

YHUAHIMRWSVXCN-UHFFFAOYSA-N[1][2]

SMILES

CC(C)(C)OC(=0)N1CCC(CC1)OCC(=0)O0[1]

Melting Point

105°C to 107°C

Purity

95%

Experimental Protocols and Biological Pathways

Currently, there is a lack of publicly available, detailed experimental protocols for the synthesis

or application of N-Boc-4-carboxymethoxypiperidine. Similarly, information regarding its

involvement in specific signaling pathways or its broader biological activity has not been

documented in the surveyed literature. As a result, the creation of diagrams for experimental

workflows or signaling pathways is not feasible at this time. Researchers interested in this

compound may need to develop methodologies based on analogous structures or through

novel synthetic design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Boc-4-carboxymethoxypiperidine CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b060413#n-boc-4-carboxymethoxypiperidine-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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